molecular formula C9H8ClFO2 B8726568 Methyl 2-chloro-5-fluoro-4-methylbenzoate CAS No. 1095005-98-3

Methyl 2-chloro-5-fluoro-4-methylbenzoate

Cat. No.: B8726568
CAS No.: 1095005-98-3
M. Wt: 202.61 g/mol
InChI Key: MKCMXWRYOHVMRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-chloro-5-fluoro-4-methylbenzoate is a useful research compound. Its molecular formula is C9H8ClFO2 and its molecular weight is 202.61 g/mol. The purity is usually 95%.
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Properties

CAS No.

1095005-98-3

Molecular Formula

C9H8ClFO2

Molecular Weight

202.61 g/mol

IUPAC Name

methyl 2-chloro-5-fluoro-4-methylbenzoate

InChI

InChI=1S/C9H8ClFO2/c1-5-3-7(10)6(4-8(5)11)9(12)13-2/h3-4H,1-2H3

InChI Key

MKCMXWRYOHVMRP-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1F)C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 1-bromo-2-chloro-5-fluoro-4-methylbenzene (70 g) dissolved in ethyl acetate (400 mL) was added N,N-diisopropylethylamine (161 mL), dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct (5.15 g) and methanol (120 mL). The resulting mixture was stirred at 90° C. for 24 h under carbon monoxide (4 bar) in a 1.5 L autoclave. Further dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct (2.57 g) was added and the reaction heated at 90° C. for a further 3 h. The cooled reaction mixture was evaporated to dryness and the residue purified by silica chromatography, eluting with 50% dichloromethane in iso-hexane to give the subtitle compound (57.7 g).
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
reactant
Reaction Step One
Quantity
161 mL
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
reactant
Reaction Step Two
Name
dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct
Quantity
5.15 g
Type
catalyst
Reaction Step Two
Name
dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane adduct
Quantity
2.57 g
Type
catalyst
Reaction Step Three

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